![molecular formula C10H9NO2 B2962686 6-Hydroxy-1-methylquinolin-2(1H)-one CAS No. 69601-45-2](/img/structure/B2962686.png)
6-Hydroxy-1-methylquinolin-2(1H)-one
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Description
6-Hydroxy-1-methylquinolin-2(1H)-one is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.187. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Properties
- Synthesis and Cytotoxic Activity : A study involved synthesizing 2-amino-6-aryl-4-(4′-hydroxy-N-methylquinolin-2′-on-3′-yl)pyrimidines from 6-Hydroxy-1-methylquinolin-2(1H)-one derivatives. These compounds exhibited significant cytotoxic activity against human hepatocellular carcinoma HepG2 and squamous cell carcinoma KB cancer lines, with some showing particularly potent effects (Toan, Thanh, Truong, & Van, 2020).
Chemical and Structural Studies
- Spectroscopic and Computational Analysis : Another research focused on the synthesis of 2-methyl-4-quinolinol (a related compound) and its structural analysis using various spectroscopic methods and computational studies. This work provided insights into the molecule's stability, electronic properties, and potential nonlinear optical behavior (Pourmousavi et al., 2016).
Green Chemistry and Synthesis
- Eco-Friendly Synthesis Methods : A study presented an environmentally friendly protocol for synthesizing derivatives of this compound using a cascade Knoevenagel–Michael reaction. This method emphasized high yields and the absence of solvents or catalysts, demonstrating an advancement in green chemistry (Bhat & Trivedi, 2014).
Antimicrobial and Antioxidant Applications
- Antimicrobial Potentials : Research on Citrullus colocynthis fruits and 4-methylquinoline analogues (related to this compound) showed significant antimicrobial activities against foodborne bacteria. This highlighted the potential use of these compounds in developing natural preservatives (Kim, Lee, Yang, & Lee, 2014).
Applications in Materials Science
- Use in Lubricating Grease : A study synthesized derivatives of 4-Hydroxy Quinolinone and evaluated their efficiency as antioxidants in lubricating greases. The research provided insights into the compounds' potential applications in industrial materials (Hussein, Ismail, & El-Adly, 2016).
Properties
IUPAC Name |
6-hydroxy-1-methylquinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-11-9-4-3-8(12)6-7(9)2-5-10(11)13/h2-6,12H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOIQPNXLNANOPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC1=O)C=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.